Cas no 852141-82-3 (N-{3-1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-82-3
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 6150633
• PubChem ID: 4270558
• Update Time: 2025-10-28

N-{3-1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-{3-[1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• F0652-0240
• N-(3-(1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• AKOS001471398
• Z57514526
• AKOS016881848
• N-[3-[2-acetyl-3-(2-ethoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• 852141-82-3

• Inchi： 1S/C20H23N3O4S/c1-4-27-20-11-6-5-10-17(20)19-13-18(21-23(19)14(2)24)15-8-7-9-16(12-15)22-28(3,25)26/h5-12,19,22H,4,13H2,1-3H3
• InChI Key： VRAMDBLYJYXVBQ-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C1CC(C2C=CC=CC=2OCC)N(C(C)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.4Ų

Additional information on N-{3-1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Chemical Compound CAS No. 852141-82-3: N-{3-[1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

The chemical compound with CAS No. 852141-82-3, known as N-{3-[1-acetyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of sulfonamides and features a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the methanesulfonamide group and the pyrazole ring contributes to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science.

The molecular structure of this compound is characterized by several key functional groups. The pyrazole ring is substituted with an acetyl group at position 1 and a 2-ethoxyphenyl group at position 5. The methanesulfonamide group is attached to the phenyl ring at position 3. These substituents play a crucial role in determining the compound's reactivity, solubility, and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most significant aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. The pyrazole ring system in this compound has been shown to exhibit strong binding affinity to certain kinase targets, making it a promising candidate for further drug development. Researchers have also explored the use of this compound in targeted therapies, where its ability to selectively inhibit specific kinases could lead to more effective treatments with fewer side effects.

In addition to its biological applications, this compound has also been studied for its potential in materials science. The sulfonamide group imparts certain electronic properties that make it suitable for use in advanced materials such as polymers and coatings. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of self-healing materials and smart surfaces.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent attachment of substituents such as the acetyl and ethoxyphenyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for both pharmaceutical and industrial applications.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing. However, further research is needed to fully understand its long-term environmental effects and to develop strategies for minimizing its ecological footprint.

In conclusion, CAS No. 852141-82-3 represents a cutting-edge chemical compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.